![molecular formula C15H22N2O2 B6151724 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid CAS No. 938300-88-0](/img/no-structure.png)
2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid
Overview
Description
2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid, also known as 2-(4-(2,3-dimethylphenyl)piperazin-1-yl)propionic acid or 2-(4-(2,3-dimethylphenyl)piperazin-1-yl)propanoate, is a synthetic compound that has been studied for its potential applications in various fields. The compound has a molecular formula of C13H21N3O2, and it is an organic compound composed of a piperazine ring, two methyl groups, and a propanoic acid group. This compound is a white crystalline solid with a melting point of 117-118 °C.
Mechanism of Action
The mechanism of action of 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid is not yet fully understood. However, it is believed that the compound is able to interact with certain enzymes, such as 5-lipoxygenase and monoamine oxidase, to inhibit their activity. This inhibition of enzyme activity is thought to be responsible for the compound’s anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
This compound[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid has been shown to have anti-inflammatory and analgesic effects in animal models. In addition, the compound has been shown to reduce the production of leukotrienes in vitro, suggesting that it may be able to reduce inflammation in vivo. The compound has also been shown to inhibit the activity of monoamine oxidase, which may lead to an increase in the levels of certain neurotransmitters such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid in laboratory experiments include its relatively low cost, its ease of synthesis, and its ability to interact with certain enzymes to inhibit their activity. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood, and further research is needed to elucidate its exact mechanism of action.
Future Directions
Future research into 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid may focus on elucidating its exact mechanism of action, as well as exploring its potential therapeutic applications. In addition, further research may be conducted to explore the compound’s potential use as an anti-inflammatory agent, and to investigate its effects on other enzymes and biochemical pathways. Additionally, further research may be conducted to explore the compound’s potential use in the treatment of certain diseases, such as asthma and arthritis. Finally, further research may be conducted to explore the compound’s potential use in the treatment of certain neurological disorders, such as depression and anxiety.
Synthesis Methods
The synthesis of 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid can be achieved by two methods. The first method involves the reaction of 4-(2,3-dimethylphenyl)-1-piperazinecarboxylic acid with sodium hydroxide to form the corresponding sodium salt. This salt is then reacted with propionic anhydride in the presence of a base such as pyridine, to form this compound[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid. The second method involves the reaction of 4-(2,3-dimethylphenyl)-1-piperazinecarboxylic acid with propionic anhydride in the presence of a base such as pyridine, to form this compound[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid.
Scientific Research Applications
2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid has been studied for its potential applications in various fields. It has been studied as a potential inhibitor of the enzyme 5-lipoxygenase, which is involved in the metabolism of arachidonic acid and the production of leukotrienes. It has also been studied as a potential inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. In addition, the compound has been studied for its potential use as an anti-inflammatory agent, and as an analgesic.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid involves the reaction of 2,3-dimethylphenylpiperazine with bromoacetic acid followed by hydrolysis to yield the final product.", "Starting Materials": [ "2,3-dimethylphenylpiperazine", "Bromoacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2,3-dimethylphenylpiperazine (1.0 eq) and bromoacetic acid (1.2 eq) in ethanol and add sodium hydroxide (1.5 eq) to the mixture.", "Step 2: Heat the mixture at reflux for 24 hours.", "Step 3: Cool the mixture and acidify with hydrochloric acid to pH 2.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the product and purify by recrystallization from ethanol to yield 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]propanoic acid." ] } | |
CAS RN |
938300-88-0 |
Molecular Formula |
C15H22N2O2 |
Molecular Weight |
262.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
